Cas no 347841-37-6 (Sodium Hexadecanoate-16,16,16-d3)

• Product Name: Sodium Hexadecanoate-16,16,16-d3
• CAS No: 347841-37-6
• Molecular Formula: C₁₆H₃₁O₂-^.Na+
• Molecular Weight: 278.40594
• CID: 302691
• PubChem ID: 90472134

Sodium Hexadecanoate-16,16,16-d3 Properties

Names and Identifiers

• Hexadecanoic-14,14,14-d3acid, sodium salt (9CI)
• SODIUM HEXADECANOATE-16,16,16-D3
• SodiuM Hexadecanoate-d3
• Palmitic acid-d3 (sodium)
• sodium;16,16,16-trideuteriohexadecanoate
• 347841-37-6
• D98720
• CS-0437981
• HY-N0830BS2

• InChIKey： GGXKEBACDBNFAF-NIIDSAIPSA-M
• Inchi： InChI=1S/C16H32O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2-15H2,1H3,(H,17,18);/q;+1/p-1/i1D3;
• SMILES： [Na+].O=C(CCCCCCCCCCCCCCC([2H])([2H])[2H])[O-]

Computed Properties

• Exact Mass: 281.24100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 281.24100475g/mol
• Heavy Atom Count: 19
• Complexity: 184
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• LogP: 4.21760
• PSA: 40.13000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids